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Compound of Interest

Compound Name: Potassium lauroyl glutamate

Cat. No.: B15181359 Get Quote

Introduction

Potassium lauroyl glutamate is an amino acid-based surfactant known for its mild properties

and is primarily utilized in the cosmetics and personal care industry. It is valued for its gentle

cleansing abilities and its capacity to function effectively in neutral to weakly acidic pH ranges,

making it a suitable ingredient for sensitive skin formulations. While its primary application is in

skincare and haircare products, its properties as a surfactant have led to some exploration of

its use in other scientific fields.

Physicochemical Properties and Potential
Applications
Potassium lauroyl glutamate is an anionic surfactant derived from L-glutamic acid and lauric

acid, a fatty acid. Its structure imparts a unique combination of properties, including good

foaming power, biodegradability, and a less irritating profile compared to some traditional

surfactants. These characteristics have made it a subject of interest in various research and

development sectors beyond cosmetics.

Table 1: General Properties of Potassium Lauroyl Glutamate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15181359?utm_src=pdf-interest
https://www.benchchem.com/product/b15181359?utm_src=pdf-body
https://www.benchchem.com/product/b15181359?utm_src=pdf-body
https://www.benchchem.com/product/b15181359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value/Description

Type Anionic Surfactant

Chemical Family Acyl Glutamates

Appearance White to off-white powder or flakes

pH (in solution) 5.5 - 7.5

Key Features Mild, biodegradable, good foaming ability

Primary Industry Cosmetics and Personal Care

Current State of Research
A review of the current scientific literature indicates a significant focus on the application of

potassium lauroyl glutamate within the cosmetics industry. Studies have investigated its

effects on skin and hair, its environmental impact, and its performance in various formulations.

However, there is a notable lack of published research on the use of potassium lauroyl
glutamate for the stabilization of membrane proteins. This specialized area of biochemistry

and drug development requires detergents with very specific properties to gently extract and

maintain the native conformation of these complex proteins. While the mild nature of

potassium lauroyl glutamate might suggest potential in this area, there are no established

protocols or significant data to support its widespread use for this application at present.

Researchers in the field of membrane protein biology typically rely on a well-characterized set

of detergents, both ionic and non-ionic, that have been proven effective for solubilizing and

stabilizing various types of membrane proteins for structural and functional studies.

Future Directions
The exploration of novel surfactants is an ongoing effort in the field of membrane protein

research. The gentle nature of amino acid-based surfactants like potassium lauroyl
glutamate could warrant future investigation into their potential for solubilizing and stabilizing

certain classes of membrane proteins, particularly those that are sensitive to harsher

detergents. Such studies would need to systematically evaluate its critical micelle concentration

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15181359?utm_src=pdf-body
https://www.benchchem.com/product/b15181359?utm_src=pdf-body
https://www.benchchem.com/product/b15181359?utm_src=pdf-body
https://www.benchchem.com/product/b15181359?utm_src=pdf-body
https://www.benchchem.com/product/b15181359?utm_src=pdf-body
https://www.benchchem.com/product/b15181359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(CMC), its ability to maintain protein activity, and its compatibility with downstream applications

like crystallography or cryo-electron microscopy.

Experimental Workflow for Evaluating a Novel Detergent for Membrane Protein Stabilization
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Caption: A generalized workflow for testing a new detergent for membrane protein research.

Conclusion

While potassium lauroyl glutamate is a well-established ingredient in the cosmetics industry

due to its mild and biodegradable nature, its application for the stabilization of membrane

proteins in a research setting is not currently documented in scientific literature. Further

investigation would be required to determine its suitability for such specialized biochemical

applications. Researchers are encouraged to consult established protocols and detergents with

a proven track record for their specific membrane protein of interest.

To cite this document: BenchChem. [Application Note: The Use of Potassium Lauroyl
Glutamate in Scientific Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15181359#potassium-lauroyl-glutamate-for-
stabilizing-membrane-proteins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15181359?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

